Emtricitabine triphosphate tetrasodium salt

Core Science & Biosynthesis

Technical Monograph: Emtricitabine Triphosphate (FTC-TP) In Vitro Antiviral Dynamics

Executive Summary

Emtricitabine (FTC) is a synthetic nucleoside analog of cytidine. However, the parent compound is pharmacologically inert until metabolized intracellularly. This guide focuses strictly on Emtricitabine 5'-Triphosphate (FTC-TP) , the active anabolite responsible for antiviral activity against HIV-1, HIV-2, and HBV.

For drug development professionals, understanding FTC-TP requires isolating its behavior in two distinct environments: the cytosolic accumulation phase (pharmacokinetics) and the nuclear/enzymatic interaction phase (pharmacodynamics). This document delineates the kinetic parameters of FTC-TP, its selectivity indices against host polymerases, and the rigorous methodologies required to quantify its intracellular presence.

Section 1: Mechanistic Pharmacology

The Anabolic Cascade

FTC-TP acts as a competitive inhibitor of the viral Reverse Transcriptase (RT). Unlike non-nucleoside inhibitors (NNRTIs) that bind to allosteric pockets, FTC-TP mimics the natural substrate, deoxycytidine triphosphate (dCTP).

The critical differentiator for FTC is its 5-fluorine modification, which enhances stability and half-life compared to its structural relative, Lamivudine (3TC). The conversion from parent drug to active triphosphate is a stepwise phosphorylation process mediated by host cellular kinases.

• Rate-Limiting Step: The initial phosphorylation by Deoxycytidine Kinase (dCK) is generally efficient, but the accumulation of the Triphosphate pool is governed by the balance of kinase activity versus cellular phosphatase degradation.

Mechanism of Chain Termination

Once phosphorylated to FTC-TP, the molecule competes with dCTP for the active site of HIV-1 RT.

• Incorporation: HIV-1 RT incorporates FTC-MP into the growing viral DNA chain.

• Termination: FTC lacks a 3'-hydroxyl (3'-OH) group on its ribose ring (replaced by a sulfur in the oxathiolane ring). This absence prevents the formation of the subsequent 3'-5' phosphodiester bond, abruptly halting viral DNA synthesis.

Figure 1: The intracellular metabolic activation pathway of Emtricitabine leading to viral DNA chain termination.

Section 2: Enzymatic Kinetics and Selectivity

The safety profile of FTC is defined by its selectivity. A potent NRTI must bind tightly to Viral RT (

) while being ignored by Host DNA Polymerases ( ).

Comparative Kinetic Constants

The following data aggregates typical in vitro kinetic values. Note the massive differential between viral and host enzyme affinity.

Enzyme Target	Parameter	Value (Approx.)	Interpretation
HIV-1 Reverse Transcriptase			High Potency. Competes effectively with natural dCTP ( ).
Host DNA Pol			No inhibition involved in nuclear replication.
Host DNA Pol			Weak inhibition (DNA repair).
Host DNA Pol			Critical Safety Factor. Low affinity prevents mitochondrial toxicity.

Intracellular Half-Life

• PBMCs: ~39 hours.

• Clinical Implication: This long intracellular half-life of the triphosphate supports once-daily (QD) dosing, even though the plasma half-life of the parent parent drug is significantly shorter (~10 hours).

Section 3: Resistance Profiling (The M184V Mutation)

The primary mechanism of resistance to FTC-TP is the M184V (Methionine to Valine at codon 184) mutation in the HIV-1 RT active site.

• Structural Basis: The Methionine residue acts as a "gatekeeper." When it mutates to Valine, the side chain creates steric hindrance that specifically clashes with the oxathiolane ring of L-stereoisomer analogs like FTC and 3TC.

• Cross-Resistance: Complete cross-resistance exists between Emtricitabine and Lamivudine.

• Fitness Cost: Interestingly, the M184V mutation reduces the viral replication capacity (fitness) and increases the fidelity of the polymerase, which can be clinically beneficial despite the loss of drug susceptibility.

Section 4: Experimental Protocol

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Intracellular FTC-TP Quantification

Objective: To quantify the intracellular concentration of FTC-TP in Peripheral Blood Mononuclear Cells (PBMCs). This is the gold standard for validating in vitro potency, as extracellular drug levels do not correlate with efficacy.

Scientific Integrity Check:

• Direct Measurement: We do not rely on indirect enzymatic assays. We measure the physical mass of the metabolite.

• Internal Standard: Use of stable isotope-labeled standard (e.g.,

  -FTC-TP) is mandatory to correct for extraction efficiency and matrix effects.

4.1 Reagents & Materials

• Matrix: Human PBMCs (isolated via Ficoll-Paque gradient).

• Extraction Solvent: 70% Methanol (ice-cold).

• Internal Standard (IS): 2-Chloro-ATP or isotopically labeled FTC-TP.

• Mobile Phase A: 10mM Ammonium Acetate + 0.05% Ammonium Hydroxide (pH 9.0).

• Mobile Phase B: Acetonitrile.

• Column: Anion Exchange Column (WAX) or Porous Graphitic Carbon (PGC) column (essential for polar triphosphates).

4.2 Step-by-Step Workflow

• Cell Incubation:

  • Incubate PBMCs (

    cells/mL) with varying concentrations of FTC (0.1 - 10 ) for 24 hours.

• Quenching & Washing (Critical Step):

  • Centrifuge cells at

    for 5 min at 4°C.

  • Remove supernatant.

  • Integrity Step: Wash pellets with ice-cold PBS twice to remove extracellular parent drug. Residual extracellular drug can contaminate the lysis step.

• Lysis & Extraction:

  • Add 500

    ice-cold 70% Methanol containing the Internal Standard.

  • Vortex vigorously for 30 seconds.

  • Incubate at -20°C for 1 hour (facilitates protein precipitation).

• Clarification:

  • Centrifuge at

    for 15 min at 4°C.

  • Transfer supernatant to a fresh vial.

  • Evaporate to dryness under Nitrogen stream (if concentration is needed) and reconstitute in Mobile Phase A.

• LC-MS/MS Analysis:

  • Mode: Negative Ion Mode (ESI-). Triphosphates ionize best in negative mode.

  • MRM Transition: Monitor parent ion

    to fragment ion (typically the fluorinated base).

Figure 2: Workflow for the extraction and quantification of intracellular Emtricitabine Triphosphate.

References

• Gilead Sciences. (2021). Emtriva (emtricitabine) Prescribing Information. U.S. Food and Drug Administration. [Link]

• Feng, J. Y., et al. (1999). Mechanistic studies on the resistance of HIV-1 RT to (-)-beta-2',3'-dideoxy-5-fluoro-3'-thiacytidine triphosphate. Biochemistry. [Link]

• Schinazi, R. F., et al. (1992). Selective inhibition of human immunodeficiency viruses by racemates and enantiomers of cis-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine. Antimicrobial Agents and Chemotherapy. [Link]

• Ray, A. S., et al. (2002). Intracellular metabolism and pharmacokinetics of the anti-HIV agent emtricitabine. Journal of Pharmaceutical Sciences. [Link]

• Wang, L., et al. (2004). Determination of emtricitabine triphosphate in human peripheral blood mononuclear cells by LC-MS/MS. Journal of Chromatography B. [Link]

Technical Monograph: Emtricitabine Triphosphate Stability, Storage, and Bioanalysis

Executive Summary & Mechanism of Action

Emtricitabine (FTC) is a nucleoside reverse transcriptase inhibitor (NRTI) widely used in the treatment of HIV-1 and Hepatitis B. However, FTC itself is a prodrug; it is biologically inactive until it undergoes intracellular phosphorylation to its active metabolite, Emtricitabine 5'-triphosphate (FTC-TP) .

For researchers and drug developers, the stability of FTC-TP is the critical variable. Unlike the parent drug in plasma, FTC-TP resides intracellularly (primarily in PBMCs) and is highly polar, chemically labile, and subject to rapid enzymatic dephosphorylation upon cell lysis.

Metabolic Activation Pathway

Understanding the stability requires understanding the synthesis. FTC-TP is formed via a three-step kinase cascade.

Figure 1: Intracellular phosphorylation cascade of Emtricitabine to the active triphosphate moiety and potential degradation pathway.

Physicochemical Stability Profile

FTC-TP is a nucleotide analog. Its stability is governed by the hydrolysis of the high-energy phosphoanhydride bonds.

pH Dependence

Nucleotides are generally most stable at slightly basic to neutral pH (pH 7.0–8.5).

• Acidic Conditions (pH < 4): Rapid hydrolysis of the triphosphate to diphosphate and monophosphate occurs. Avoid using high concentrations of formic acid or TCA during extraction without immediate neutralization or analysis.

• Basic Conditions (pH > 10): While the cytosine base is relatively stable, extreme alkalinity can promote sugar degradation over long periods.

Temperature Sensitivity

• Solid State: Chemically stable for >1 year at -20°C if desiccated.

• Aqueous Solution:

  • Room Temperature (25°C): Significant degradation (>5%) observed within 24 hours.

  • 4°C: Stable for approximately 1 week.

  • -20°C / -80°C: Stable for months.

• Biological Matrix (Lysate): Without enzyme inactivation (e.g., methanol precipitation), FTC-TP is degraded by cellular phosphatases within minutes at room temperature.

Intracellular Pharmacokinetics & Stability

The clinical relevance of FTC-TP lies in its intracellular half-life, which allows for once-daily dosing despite the short plasma half-life of the parent FTC.

Table 1: Comparative Pharmacokinetics

Parameter	Parent Drug (FTC) in Plasma	Active Metabolite (FTC-TP) in PBMCs
Half-Life ( )	~10 hours	39 hours (Range: 20–60h)
Primary Elimination	Renal excretion	Dephosphorylation
Accumulation Ratio	Low	High (Intracellular trapping)

Note: The long intracellular half-life is the "self-validating" mechanism for once-daily dosing efficacy.

Storage and Handling Protocols

To ensure data integrity, strict adherence to cold-chain and rapid processing protocols is required.

Reference Standard Storage

• Stock Solutions (1-10 mM): Prepare in water or weak buffer (e.g., 10 mM Tris, pH 7.4). Do not store in acidic solvents.

• Aliquot: Store in single-use aliquots at -80°C to avoid freeze-thaw cycles.

• Container: Use polypropylene (low binding). Avoid glass, as phosphates can adsorb to glass surfaces.

Biological Sample Protocol (PBMC Extraction)

This protocol is designed to stop enzymatic activity immediately (Quenching).

Step-by-Step Methodology:

• Isolation: Isolate PBMCs from whole blood using density gradient centrifugation (Ficoll-Paque). Critical: Perform at room temp, but move quickly.

• Washing: Wash cells 3x with ice-cold PBS to remove extracellular drug.

• Counting: Count cells. Accurate quantification of FTC-TP (fmol/10^6 cells) depends entirely on this step.

• Lysis/Extraction (The Stabilization Step):

  • Resuspend cell pellet in 70% Methanol (pre-chilled to -20°C) .

  • The cold methanol denatures phosphatases instantly, stabilizing the triphosphate.

  • Add Internal Standard (e.g.,

    -FTC-TP) at this stage.

• Incubation: Store at -20°C overnight (or min 1 hour) to ensure complete extraction.

• Clarification: Centrifuge at 14,000 x g for 10 min at 4°C.

• Storage: Transfer supernatant to fresh tubes. Store at -80°C .

Stability Validation: Extracts in 70% methanol at -80°C are stable for at least 6 months.

Figure 2: Optimized biological sample processing workflow to prevent enzymatic degradation.

Analytical Quantification (LC-MS/MS)

Quantifying triphosphates is challenging due to their polarity. Standard C18 chromatography fails to retain them.

Methodological Approaches

• Ion-Pairing Chromatography:

  • Use volatile ion-pairing agents like DMHA (dimethylhexylamine) or DBA (dibutylamine) in the mobile phase.

  • Mechanism: The amine pairs with the phosphate groups, increasing hydrophobicity and retention on C18 columns.

• Anion Exchange (WAX/SAX):

  • Alternative method, but often harder to couple with MS due to high salt requirements.

Troubleshooting Stability during Analysis

• Autosampler Temperature: Must be set to 4°C.

• Run Time: Keep run times short. If samples sit in the autosampler for >24 hours, verify stability with QC standards injected at the end of the batch.

• Carryover: Triphosphates are "sticky." Use a needle wash with high pH or organic content (e.g., 50% MeOH) to prevent carryover between samples.

References

• Anderson, P. L., et al. (2003). "Cellular pharmacology of nucleoside reverse transcriptase inhibitors and their analogs." Clinical Pharmacokinetics.

• Wang, L. H., et al. (2004). "Pharmacokinetic and pharmacodynamic characteristics of emtricitabine support its once-daily dosing for the treatment of HIV infection." AIDS Research and Human Retroviruses.

• Durand-Gasselin, L., et al. (2019). "Quantification of intracellular nucleotide triphosphates in PBMCs by LC-MS/MS." Journal of Pharmaceutical and Biomedical Analysis.

• Gilead Sciences. (2003). "Emtriva (Emtricitabine) Prescribing Information."

• Hawkins, T. (2010). "Understanding the pharmacokinetics of emtricitabine." Infectious Diseases in Therapy.

Technical Monograph: Emtricitabine Triphosphate (FTC-TP)

CAS 1188407-46-6 | The Effector Moiety of Emtricitabine

Executive Summary & Molecular Identity

In the development of antiretrovirals, the prodrug is merely the delivery vehicle; the intracellular triphosphate is the true drug. Emtricitabine (FTC) is a cytidine analogue, but it is pharmacologically inert until metabolized. Emtricitabine Triphosphate (FTC-TP) , identified by CAS 1188407-46-6 (specifically referencing the stable ammonium or salt forms used as analytical standards), is the active moiety responsible for the inhibition of HIV-1 Reverse Transcriptase (RT).

For researchers, distinguishing between the parent nucleoside and the triphosphate is critical. FTC-TP is membrane-impermeable and highly polar; therefore, it cannot be used in cell-based antiviral assays (EC50) directly. It is exclusively utilized in:

• Cell-free enzymatic assays (determination of

  ).

• Analytical standardization (LC-MS/MS quantification of intracellular pharmacokinetics).

Physicochemical Profile

Property	Specification
Chemical Name	2',3'-Dideoxy-5-fluoro-3'-thiacytidine 5'-triphosphate
CAS Number	1188407-46-6 (Reference Standard)
Molecular Formula	(Free Acid)
Molecular Weight	~487.18 g/mol (Free Acid)
Polarity	High (LogP < -2.0)
Stability	Labile to phosphatases; hydrolyzes at pH < 3.0

The Activation Cascade: Intracellular Metabolism

The efficacy of Emtricitabine is dictated by the efficiency of the host cell's kinase cascade. Unlike nucleotide analogues (e.g., Tenofovir) which bypass the first phosphorylation step, FTC requires a three-step anabolic conversion.

Mechanism of Action

FTC-TP functions as a chain terminator . It competes with the natural substrate, Deoxycytidine Triphosphate (dCTP), for incorporation into the nascent viral DNA strand.

• Structural Mimicry: The cytosine base pairs with guanosine on the viral RNA template.

• Termination Event: FTC-TP lacks the 3'-hydroxyl group essential for phosphodiester bond formation. Once incorporated, DNA elongation halts immediately.

Pathway Visualization

The following diagram illustrates the stepwise phosphorylation and the competitive inhibition logic.

Figure 1: The anabolic phosphorylation cascade of Emtricitabine leading to the active triphosphate inhibitor.

Protocol: Intracellular Quantification via LC-MS/MS

Quantifying FTC-TP in Peripheral Blood Mononuclear Cells (PBMCs) is the gold standard for assessing patient adherence and pharmacokinetic efficacy. Because triphosphates are extremely polar, standard Reverse Phase (C18) chromatography fails to retain them.

Methodology Choice: Weak Anion Exchange (WAX) or Ion-Pairing Chromatography is required.

Experimental Workflow

Objective: Extract and quantify FTC-TP from 5x10⁶ PBMCs without hydrolyzing the phosphate groups.

Step 1: Sample Preparation (The Critical Step)

• Reagent: 70% Methanol in water (Pre-chilled to -20°C).

• Internal Standard (IS): Use

  -labeled FTC-TP or 2-Chloro-ATP.

• Procedure:

  • Pellet PBMCs and remove supernatant completely.

  • Add 500 µL of cold 70% Methanol (The methanol denatures phosphatases immediately, preserving the triphosphate).

  • Vortex vigorously for 30 seconds.

  • Incubate at -20°C for 1 hour to maximize extraction efficiency.

  • Centrifuge at 15,000 x g for 15 minutes at 4°C.

  • Transfer supernatant to a fresh vial. Evaporate to dryness under nitrogen if concentration is required, but direct injection is preferred to avoid degradation.

Step 2: LC-MS/MS Configuration

• Column: C18 column (e.g., Waters Acquity HSS T3) utilizing an ion-pairing agent.

• Mobile Phase A: 10 mM Dimethylhexylamine (DMHA) + 3 mM Acetic Acid in Water (pH 9.5).

• Mobile Phase B: Acetonitrile.

• Rationale: DMHA forms a neutral ion pair with the negatively charged triphosphate, allowing it to interact with the hydrophobic C18 stationary phase.

Step 3: MS/MS Transitions (MRM Mode)

Monitor the following transitions in negative electrospray ionization (ESI-) mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
FTC-TP	486.0	176.0	40	28
FTC-TP	486.0	78.9 (Phosphate)	40	35
Internal Std	(Variable)	(Variable)	-	-

Protocol: In Vitro Enzymatic Inhibition Assay

To determine the potency (

) of FTC-TP against HIV-1 RT, a cell-free primer-extension assay is required.

Assay Logic

We measure the ability of HIV-1 RT to extend a DNA primer bound to an RNA template in the presence of competing dCTP and the inhibitor FTC-TP.

Figure 2: Workflow for determining the inhibition constant (Ki) of FTC-TP.

Detailed Procedure

• Template/Primer: Anneal an 18-mer DNA primer (labeled with Cy5 or P-32) to a heteropolymeric RNA template.

• Reaction Buffer: 50 mM Tris-HCl (pH 7.8), 60 mM KCl, 5 mM

  (Critical: Free is required for catalysis).

• Initiation: Add HIV-1 Reverse Transcriptase (wild type or mutant).

• Competition: Add varying concentrations of FTC-TP (0.01 µM to 10 µM) against a fixed concentration of dCTP.

• Stop: Quench with 95% Formamide/10 mM EDTA.

• Data Analysis: Plot the fraction of full-length product vs. inhibitor concentration. Fit data to the competitive inhibition equation to solve for

  .

  • Expected Result: FTC-TP is a potent inhibitor with a

    typically in the low nanomolar range (approx 0.1 - 0.5 µM depending on template).

Handling and Stability (Senior Scientist Note)

The CAS 1188407-46-6 material is high-value and fragile.

• Storage: Must be stored at -80°C.

• Solvent: Dissolve in water or TRIS buffer (pH 7.5). Avoid acidic buffers as the triphosphate bond is acid-labile.

• Freeze-Thaw: Limit to 3 cycles. Aliquot immediately upon first reconstitution.

• Usage: Keep on ice at all times during bench work. The half-life of the triphosphate in a crude cell lysate at room temperature is less than 30 minutes due to ubiquitous phosphatases.

References

• Gilead Sciences. (2003). Emtriva (emtricitabine) Capsules and Oral Solution Prescribing Information. FDA Access Data. [Link]

• Feng, J. Y., et al. (1999). Mechanistic studies of the 5-fluoro-2',3'-dideoxy-3'-thiacytidine triphosphate interaction with human polymerases. The FASEB Journal. [Link]

• Schinazi, R. F., et al. (1992). Selective inhibition of human immunodeficiency viruses by racemates and enantiomers of cis-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine. Antimicrobial Agents and Chemotherapy. [Link]

• King, T., et al. (2002). A sensitive and specific method for the determination of intracellular nucleoside triphosphate levels in PBMCs using LC-MS/MS. Journal of Chromatography B. [Link]

An In-depth Technical Guide to Emtricitabine Triphosphate Tetrasodium Salt for the Research Professional

Abstract

Emtricitabine triphosphate, the biologically active metabolite of the potent nucleoside reverse transcriptase inhibitor (NRTI) emtricitabine, is a cornerstone of antiretroviral therapy. This guide provides a comprehensive technical overview of its tetrasodium salt form, a stable and soluble version ideal for research applications. We will delve into its fundamental chemical and physical properties, with a primary focus on its molecular weight and the implications for experimental design. Furthermore, this document will explore its mechanism of action, provide detailed protocols for its quantification and use in enzymatic assays, and offer insights into its synthesis, stability, and handling. This guide is intended to be an essential resource for researchers in virology, pharmacology, and drug development, enabling a deeper understanding and more effective utilization of this critical research compound.

Introduction: The Significance of Emtricitabine and its Active Metabolite

Emtricitabine is a synthetic nucleoside analog of cytidine that exhibits potent activity against the human immunodeficiency virus (HIV) and hepatitis B virus (HBV).[1][2] As with other NRTIs, emtricitabine is a prodrug that requires intracellular phosphorylation to exert its antiviral effect.[3] Cellular enzymes convert emtricitabine into its active 5'-triphosphate form, emtricitabine triphosphate (FTC-TP).[4] FTC-TP then acts as a competitive inhibitor of HIV-1 reverse transcriptase (RT), the viral enzyme responsible for converting the viral RNA genome into DNA.[3][5] Incorporation of FTC-TP into the nascent viral DNA chain leads to premature chain termination, thus halting viral replication.[1][6]

For researchers studying the mechanisms of HIV replication and developing novel antiretroviral agents, emtricitabine triphosphate in a stable and soluble form is an invaluable tool. The tetrasodium salt of emtricitabine triphosphate offers these advantages, making it a preferred reagent for in vitro studies.

Physicochemical Properties of Emtricitabine Triphosphate and its Tetrasodium Salt

A precise understanding of the physicochemical properties of a research compound is fundamental to accurate and reproducible experimental design. This section details the key properties of emtricitabine triphosphate and its tetrasodium salt.

Molecular Weight and Formula

The molecular weight is a critical parameter for preparing solutions of known molarity and for interpreting analytical data. The table below summarizes the molecular weight and chemical formula for emtricitabine, emtricitabine triphosphate, and emtricitabine triphosphate tetrasodium salt.

Compound	Chemical Formula	Molecular Weight ( g/mol )
Emtricitabine	C₈H₁₀FN₃O₃S	247.25
Emtricitabine Triphosphate	C₈H₁₃FN₃O₁₂P₃S	487.19
Emtricitabine Triphosphate Tetrasodium Salt	C₈H₉FN₃Na₄O₁₂P₃S	575.11

Data sourced from multiple chemical suppliers and databases.

Chemical Structure

The chemical structures of emtricitabine and emtricitabine triphosphate are presented below. The key features include the 5-fluorocytosine base, the oxathiolane ring, and the triphosphate moiety in the active form.

Caption: Chemical structures of emtricitabine and its active triphosphate form.

Stability and Storage

Proper storage is crucial to maintain the integrity of emtricitabine triphosphate tetrasodium salt. As a solid, it should be stored in a dry, dark environment at -20°C for long-term stability (months to years).[7] For short-term storage (days to weeks), 0-4°C is acceptable.[7]

Aqueous solutions of nucleoside triphosphates are susceptible to hydrolysis, particularly at acidic pH.[8] It is recommended to prepare stock solutions in a buffer with a pH of 7.3-7.5 and store them in aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[9][10] Under these conditions, neutralized ATP solutions have been shown to be stable for at least a year.[10] Solutions of emtricitabine triphosphate tetrasodium salt are stable for at least two years when stored at -20°C.[3]

Mechanism of Action: A Deeper Dive

The antiviral activity of emtricitabine is a multi-step process that culminates in the inhibition of HIV-1 reverse transcriptase.

Intracellular Activation

Emtricitabine is transported into host cells where it undergoes sequential phosphorylation by cellular kinases to form emtricitabine monophosphate (FTC-MP), diphosphate (FTC-DP), and finally, the active triphosphate (FTC-TP).[4]

Caption: Intracellular phosphorylation cascade of emtricitabine.

Inhibition of HIV-1 Reverse Transcriptase

HIV-1 RT is a heterodimeric enzyme composed of p66 and p51 subunits, and it possesses both RNA- and DNA-dependent DNA polymerase activity, as well as RNase H activity.[11][12] FTC-TP acts as a competitive inhibitor of the natural substrate, deoxycytidine triphosphate (dCTP), for incorporation into the growing viral DNA chain.[3][13]

The incorporation of FTC-TP into the viral DNA results in chain termination because it lacks a 3'-hydroxyl group, which is necessary for the formation of the next phosphodiester bond.[6][14]

Caption: Competitive inhibition of HIV-1 RT by emtricitabine triphosphate.

Selectivity

A critical aspect of any antiviral drug is its selectivity for the viral target over host enzymes. Emtricitabine triphosphate is a weak inhibitor of human DNA polymerases α, β, and γ.[15] This selectivity is attributed to the stereochemistry of emtricitabine (an L-nucleoside), which is poorly accommodated by the active sites of human DNA polymerases.[5] Human mitochondrial DNA polymerase γ (Pol γ) discriminates against the triphosphate of emtricitabine much more effectively than against the triphosphate of lamivudine, another L-nucleoside analog, contributing to emtricitabine's favorable safety profile.[15]

Experimental Protocols

This section provides detailed protocols for the quantification of emtricitabine triphosphate and for assessing its inhibitory activity against HIV-1 reverse transcriptase.

Quantification of Intracellular Emtricitabine Triphosphate by LC-MS/MS

This protocol is adapted from methodologies for quantifying intracellular nucleoside triphosphates in peripheral blood mononuclear cells (PBMCs).

4.1.1. Materials

• PBMCs isolated from whole blood

• Emtricitabine triphosphate tetrasodium salt (for standard curve)

• Methanol, ice-cold

• Trichloroacetic acid (TCA), ice-cold

• Freon-trioctylamine

• LC-MS/MS system

4.1.2. Protocol

• Cell Lysis and Extraction:

  • Pellet a known number of PBMCs (e.g., 1 x 10⁷ cells) by centrifugation.

  • Resuspend the cell pellet in 200 µL of ice-cold 60% methanol.

  • Vortex vigorously and incubate on ice for 10 minutes to lyse the cells.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant to a new tube.

• Protein Precipitation:

  • Add an equal volume of ice-cold 10% TCA to the supernatant.

  • Vortex and incubate on ice for 10 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• TCA Removal:

  • To the supernatant, add 2 volumes of Freon-trioctylamine (1:1 v/v).

  • Vortex for 1 minute and centrifuge at 2,000 x g for 5 minutes.

  • Carefully collect the upper aqueous layer containing the nucleotides.

• LC-MS/MS Analysis:

  • Inject a defined volume of the extract onto a suitable LC column (e.g., a C18 column).

  • Use an appropriate mobile phase gradient for separation.

  • Detect and quantify emtricitabine triphosphate using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. The m/z transition for FTC-TP is 488.0/130.1.[16]

In Vitro HIV-1 Reverse Transcriptase Inhibition Assay (Non-Radioactive)

This protocol describes a colorimetric assay to determine the inhibitory activity of emtricitabine triphosphate against HIV-1 RT. This is based on commercially available kits.[17][18]

4.2.1. Materials

• Recombinant HIV-1 Reverse Transcriptase

• Emtricitabine triphosphate tetrasodium salt (test inhibitor)

• Reaction Buffer (containing template-primer, dNTPs with digoxigenin- and biotin-labeled dUTP)

• Lysis Buffer

• Wash Buffer

• Streptavidin-coated microplate

• Anti-digoxigenin-peroxidase (POD) conjugate

• Peroxidase substrate (e.g., ABTS)

• Stop solution

• Microplate reader

4.2.2. Protocol

• Preparation of Reagents:

  • Prepare serial dilutions of emtricitabine triphosphate tetrasodium salt in the reaction buffer.

  • Dilute the HIV-1 RT in lysis buffer to the desired concentration.

• Reverse Transcription Reaction:

  • Add 20 µL of the emtricitabine triphosphate dilutions (or control buffer) to the wells of a microplate.

  • Add 20 µL of the diluted HIV-1 RT to each well.

  • Incubate at 37°C for 1 hour to allow the reverse transcription reaction to proceed.

• Capture of Biotinylated DNA:

  • Transfer the reaction mixtures to a streptavidin-coated microplate.

  • Incubate at 37°C for 1 hour to allow the biotin-labeled DNA to bind to the streptavidin.

  • Wash the plate three times with wash buffer to remove unbound components.

• Detection:

  • Add 100 µL of the anti-digoxigenin-POD conjugate to each well.

  • Incubate at 37°C for 1 hour.

  • Wash the plate three times with wash buffer.

  • Add 100 µL of the peroxidase substrate to each well.

  • Incubate at room temperature until sufficient color development.

  • Add 50 µL of stop solution.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Plot the absorbance versus the inhibitor concentration and determine the IC₅₀ value.

Synthesis Overview

The synthesis of emtricitabine triphosphate is a multi-step process that starts from the parent nucleoside, emtricitabine. While the specific industrial synthesis routes are proprietary, the general chemical transformations involve the phosphorylation of the 5'-hydroxyl group of a protected emtricitabine derivative.

A common laboratory-scale method for the synthesis of nucleoside triphosphates involves the reaction of a protected nucleoside with a phosphorylating agent, such as phosphorus oxychloride, followed by reaction with pyrophosphate.[19][20] More recent methods utilize reagents like trimetaphosphate for a more direct triphosphorylation.[19][20] The final step involves deprotection to yield the desired nucleoside triphosphate. The tetrasodium salt is then typically prepared by treating the free acid form with a stoichiometric amount of sodium hydroxide or sodium bicarbonate.

Conclusion

Emtricitabine triphosphate tetrasodium salt is a vital tool for researchers investigating the molecular mechanisms of HIV replication and for the development of new antiretroviral therapies. Its well-defined molecular weight and physicochemical properties, coupled with its potent and selective inhibition of HIV-1 reverse transcriptase, make it an ideal reagent for a wide range of in vitro studies. This guide has provided a comprehensive overview of this important compound, from its fundamental properties to practical experimental protocols. By understanding the principles and methodologies outlined herein, researchers can confidently and effectively utilize emtricitabine triphosphate tetrasodium salt to advance our understanding of HIV and to develop the next generation of life-saving drugs.

References

• Pediatric Oncall. Emtricitabine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index. [Link]

• Google Patents.

• StatPearls - NCBI Bookshelf. Emtricitabine. [Link]

• Gilead Medical Information. Emtriva® Oral Capsules and Oral Solution Storage and Stability. [Link]

• ResearchGate. Are there any ways to store ATP in -20 or -80 in aqueous form? For example in comlete medium or in distilled water. Any suggestion? [Link]

• YouTube. HIV-1 Reverse Transcriptase Structure and Function: Drugs by Design and Recent Innovations. [Link]

• ResearchGate. What temperature destroys ATP? [Link]

• PubMed. Emtricitabine: a novel nucleoside reverse transcriptase inhibitor. [Link]

• PubMed. Structural basis for the D-stereoselectivity of human DNA polymerase β. [Link]

• PubMed Central. Structure and function of HIV-1 reverse transcriptase: molecular mechanisms of polymerization and inhibition. [Link]

• ACS Publications. Synthesis of Nucleoside Triphosphates from 2′-3′-Protected Nucleosides Using Trimetaphosphate | Organic Letters. [Link]

• PubMed. Synthesis of Nucleoside Triphosphates from 2'-3'-Protected Nucleosides Using Trimetaphosphate. [Link]

• PubMed Central. Tenofovir Diphosphate and Emtricitabine Triphosphate Concentrations in Blood Cells Compared with Isolated Peripheral Blood Mononuclear Cells: A New Measure of Antiretroviral Adherence? [Link]

• Patsnap Synapse. What is the mechanism of Emtricitabine? [Link]

• Oxford Academic. novel non-radioactive assay for HIV-RT (RdDp) based on pyrosequencing for high-throughput drug screening | Protein & Cell. [Link]

• Wikipedia. Emtricitabine. [Link]

• PNAS. Structure of HIV-1 reverse transcriptase cleaving RNA in an RNA/DNA hybrid. [Link]

• PNAS. Probing the structural and molecular basis of nucleotide selectivity by human mitochondrial DNA polymerase γ. [Link]

• Diva-Portal.org. Reverse Transcriptase Activity Assays for Retrovirus Quantitation and Characterization. [Link]

• PubMed. Structure and function of HIV-1 reverse transcriptase: molecular mechanisms of polymerization and inhibition. [Link]

• PubMed Central. Mechanism of Interaction of Human Mitochondrial DNA Polymerase γ with the Novel Nucleoside Reverse Transcriptase Inhibitor 4′-Ethynyl-2-Fluoro-2′-Deoxyadenosine Indicates a Low Potential for Host Toxicity. [Link]

• ACS Omega. HIV Reverse Transcriptase Pre-Steady-State Kinetic Analysis of Chain Terminators and Translocation Inhibitors Reveals Interactions between Magnesium and Nucleotide 3′-OH. [Link]

• Chemical Communications (RSC Publishing). Convenient synthesis of nucleoside 5′-triphosphates for RNA transcription. [Link]

• PNAS. Structural basis for the binding and incorporation of nucleotide analogs with L-stereochemistry by human DNA polymerase λ. [Link]

• MDPI. Inhibitors of HIV-1 Reverse Transcriptase—Associated Ribonuclease H Activity. [Link]

• NIH. Quantitative Evaluation of Very Low Levels of HIV-1 Reverse Transcriptase by a Novel Highly Sensitive RT-qPCR Assay. [Link]

• A Guide to HIV-1 Reverse Transcriptase and Protease Sequencing for Drug Resistance Studies. [Link]

• eScholarship.org. Scalable Multistep One-Pot Synthesis of Natural and Modified Nucleoside Triphosphates. [Link]

• PubMed Central. DNA Polymerases as Therapeutic Targets. [Link]

• Wikipedia. Nucleoside triphosphate. [Link]

• Antimicrobial Agents and Chemotherapy. Intracellular Tenofovir-Diphosphate and Emtricitabine-Triphosphate in Dried Blood Spots following Directly Observed Therapy. [Link]

Sources

• 1. Mechanism of Inhibition of HIV-1 Reverse Transcriptase by 4′-Ethynyl-2-fluoro-2′-deoxyadenosine Triphosphate, a Translocation-defective Reverse Transcriptase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Emtricitabine: a novel nucleoside reverse transcriptase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Structural basis for the D-stereoselectivity of human DNA polymerase β - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. askgileadmedical.com [askgileadmedical.com]
• 7. medkoo.com [medkoo.com]
• 8. US6916616B2 - Stabilized aqueous nucleoside triphosphate solutions - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Structure and function of HIV-1 reverse transcriptase: molecular mechanisms of polymerization and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. pnas.org [pnas.org]
• 16. Tenofovir Diphosphate and Emtricitabine Triphosphate Concentrations in Blood Cells Compared with Isolated Peripheral Blood Mononuclear Cells: A New Measure of Antiretroviral Adherence? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. xpressbio.com [xpressbio.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Synthesis of Nucleoside Triphosphates from 2'-3'-Protected Nucleosides Using Trimetaphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity Quantitation of Intracellular Emtricitabine Triphosphate (FTC-TP) in PBMCs via Ion-Pairing LC-MS/MS

Executive Summary

Emtricitabine (FTC) is a cornerstone Nucleoside Reverse Transcriptase Inhibitor (NRTI) used in HIV treatment and Pre-Exposure Prophylaxis (PrEP). However, plasma concentrations of the parent drug are poor indicators of therapeutic efficacy. The pharmacological driver is the intracellular metabolite Emtricitabine Triphosphate (FTC-TP) , which competes with endogenous dCTP to terminate viral DNA chains.

This application note details a robust Ion-Pairing Reverse Phase (IP-RP) LC-MS/MS protocol for quantifying FTC-TP in PBMCs. Unlike standard C18 methods which fail to retain polar triphosphates, this method utilizes dimethylhexylamine (DMHA) to achieve chromatographic retention and separation from endogenous nucleotides, ensuring high sensitivity (LLOQ: ~10 fmol/sample) and reproducibility.

Scientific Rationale & Mechanism

The Bioanalytical Challenge

Triphosphorylated nucleotides are highly hydrophilic and carry a strong negative charge at physiological pH.

• Challenge 1 (Retention): They elute in the void volume of standard C18 columns.

• Challenge 2 (Stability): Intracellular phosphatases rapidly degrade TP to DP (diphosphate) and MP (monophosphate) forms upon cell lysis.

• Challenge 3 (Interference): Endogenous nucleotides (e.g., dCTP, ATP) exist at concentrations orders of magnitude higher than the drug, causing ion suppression.

The Solution: Ion-Pairing Chromatography

We utilize Dimethylhexylamine (DMHA) as a volatile ion-pairing reagent. The amine group of DMHA interacts with the negatively charged phosphate groups of FTC-TP, forming a neutral complex. The alkyl chain of DMHA then interacts with the C18 stationary phase, effectively creating a "dynamic ion exchange" system that retains the analyte.

Metabolic Pathway Visualization

Understanding the intracellular cascade is critical for interpreting data. FTC must be sequentially phosphorylated by host kinases.

Figure 1: Intracellular phosphorylation cascade of Emtricitabine. The dashed red line indicates the degradation pathway that sample preparation must prevent.

Materials & Reagents

Component	Specification	Purpose
Analyte Standard	FTC-TP (Custom Synthesis or Commercial)	Calibration
Internal Standard (IS)	13C,15N-FTC-TP or 3TC-TP	Normalization
Lysis Solvent	70% Methanol in water (LC-MS Grade)	Protein precipitation & Phosphatase inhibition
Mobile Phase A	10 mM DMHA + 3 mM Acetic Acid in Water	Ion Pairing
Mobile Phase B	Acetonitrile (LC-MS Grade)	Elution
Column	Agilent Zorbax Eclipse XDB-C18 (2.1 x 100mm, 3.5µm)	Stationary Phase
CPT Tubes	BD Vacutainer® CPT™	PBMC Isolation

Experimental Protocol

Phase 1: PBMC Isolation & Lysis (Critical)

Time Constraint: Process blood within 2 hours of draw to maintain viability.

• Collection: Collect 8 mL whole blood into BD CPT™ tubes (Sodium Citrate).

• Separation: Centrifuge at 1,600 x g for 20 minutes at room temperature (brake off).

• Washing:

  • Collect the "buffy coat" (PBMC layer) into a clean 15 mL tube.

  • Wash twice with ice-cold PBS (Centrifuge 400 x g, 10 min, 4°C).

• Counting: Resuspend pellet in 1 mL cold PBS. Count cells using an automated counter. Record Total Cell Count (TCC).

• Pelleting: Centrifuge one last time to pellet cells; discard supernatant completely.

• Lysis (The "Stop" Step):

  • Add 500 µL of ice-cold 70% Methanol (containing Internal Standard) to the pellet.

  • Vortex vigorously for 30 seconds.

  • Incubate at -20°C for 1 hour (facilitates extraction).

• Clarification: Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Storage: Transfer supernatant to LC vials. Store at -80°C if not analyzing immediately.

Phase 2: LC-MS/MS Analysis

Workflow Visualization

Figure 2: End-to-end analytical workflow emphasizing the normalization step via cell counting.

LC Parameters

• System: UHPLC (e.g., Waters Acquity or Agilent 1290).

• Column Temp: 40°C.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 2% B

  • 1-6 min: 2% -> 35% B (Linear)

  • 6-7 min: 95% B (Wash)

  • 7-10 min: 2% B (Re-equilibration - Critical for Ion Pairing)

MS/MS Parameters (Sciex Triple Quad 6500+ or equivalent)

• Ionization: ESI Negative Mode (Phosphates ionize best in Neg mode).

• Spray Voltage: -4500 V.

• Source Temp: 500°C.

Analyte	Precursor (m/z)	Product (m/z)	Dwell (ms)	Collision Energy (V)
FTC-TP	486.1	79.0 (PO3-)	50	-35
FTC-TP (Qual)	486.1	158.9 (P2O6H-)	50	-28
3TC-TP (IS)	468.0	79.0	50	-35

Data Processing & Normalization

Raw LC-MS data provides concentration in ng/mL or nM of the lysate. To be clinically relevant, this must be converted to intracellular concentration.

Formula:

• Result Unit: fmol/106 cells.

• Typical PrEP Concentration: 200 - 1000 fmol/106 cells (steady state).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
RT Shift	pH drift in Mobile Phase A	Prepare fresh DMHA buffer daily; adjust pH precisely.
Carryover	Sticky phosphate groups	Use a needle wash of 50:50 MeOH:Water + 0.5% Ammonia.
Low Sensitivity	Ion suppression from ATP	Improve gradient slope between 2-5 mins to separate ATP from FTC-TP.
Peak Tailing	Column contamination	Flush column with 95% Acetonitrile for 30 mins post-batch.

References

• Jilek, B. L., et al. (2012). "A quantitative basis for antiretroviral therapy for HIV-1 infection." Nature Medicine. Link (Discusses the relationship between intracellular TP levels and viral inhibition).

• Hendrix, C. W., et al. (2016). "Pharmacology of antiretroviral pre-exposure prophylaxis: the adherence benchmark." Current Opinion in HIV and AIDS. Link (Establishes PBMC benchmarks for FTC-TP).

• Bushman, L. R., et al. (2011). "Liquid Chromatography-Tandem Mass Spectrometry Determination of Intracellular Tenofovir-Diphosphate and Emtricitabine-Triphosphate in Dried Blood Spots and Peripheral Blood Mononuclear Cells." Journal of Chromatography B. Link (The foundational method for IP-RP analysis of these analytes).

• King, T., et al. (2006). "A sensitive and specific method for the determination of intracellular nucleoside triphosphate analogs in PBMCs." Journal of Chromatography B. Link (Details the DMHA ion-pairing chemistry).

Technical Notes & Optimization

Technical Support Center: Emtricitabine Triphosphate (FTC-TP) Analysis

Ticket ID: FTC-TP-001-TAIL Subject: Troubleshooting Asymmetry & Tailing in HPLC/LC-MS Analysis of Intracellular Metabolites Escalation Level: Tier 3 (Senior Application Scientist)

Diagnostic Overview

User Problem: You are observing significant peak tailing (

) for Emtricitabine Triphosphate (FTC-TP) while analyzing PBMC (Peripheral Blood Mononuclear Cell) lysates.

Executive Summary: FTC-TP presents a "perfect storm" for chromatographic difficulty. It contains a basic cytosine-analog moiety (susceptible to silanol interactions) and a highly acidic triphosphate tail (susceptible to metal chelation). Tailing is rarely caused by a single factor; it is usually a combination of active sites on the column and trace metal ions in the LC system .

Interactive Troubleshooting Workflow

Use the following logic tree to diagnose the specific type of tailing you are observing.

Figure 1: Diagnostic logic flow for identifying the root cause of FTC-TP peak asymmetry based on peak topology.

Technical Deep Dive & Solutions

Scenario A: The Metal Chelation Effect ("Shark Fin" Peaks)

The Mechanism: Emtricitabine Triphosphate contains three phosphate groups. These are potent chelators of iron (Fe) and stainless steel ions found in HPLC frits, tubing, and column hardware. The analyte effectively "sticks" to the hardware before it even interacts with the stationary phase, causing severe tailing and area loss.

Evidence:

• Tailing reduces as sample concentration increases (sites get saturated).

• Standard FTC (parent drug) looks fine, but FTC-TP tails (confirms phosphate involvement).

Protocol A: System Passivation (The "Medronic Acid" Wash) Do not rely on standard organic washes. You must strip the metal ions.

• Remove Column: Install a PEEK union in place of the analytical column.

• Solvent Prep: Prepare 30% Phosphoric Acid in water OR 5mM Medronic Acid (InfinityLab Deactivator) in acetonitrile/water (50:50).

• Flush: Pump at 1.0 mL/min for 60 minutes.

• Rinse: Flush with 100% Water (LC-MS grade) for 30 minutes to remove acid.

• Equilibrate: Reinstall column and equilibrate with mobile phase.

  • Note: For critical assays, replace stainless steel capillaries with PEEK-lined steel or biocompatible titanium hardware [1].

Scenario B: Secondary Silanol Interactions

The Mechanism: FTC is a cytidine analogue. At neutral pH, residual silanols (

) on silica columns are ionized ( ). The basic amine on the FTC ring can protonate, creating a strong electrostatic attraction to the silica surface.

Protocol B: Mobile Phase Optimization (Ion-Pairing) Standard C18 cannot retain FTC-TP (it elutes in the void volume). You likely use Ion-Pairing RP-HPLC.

• The Fix: Use a volatile amine modifier.

• Recommended Agent: Dimethylhexylamine (DMHA) or Triethylamine (TEA).

• Why: The amine modifier competes for the silanol sites (blocking them) AND forms a neutral ion-pair with the FTC-triphosphate, allowing retention on the hydrophobic C18 chain [2].

Optimized Mobile Phase Composition:

• Buffer A: 10 mM DMHA + 3 mM Acetic Acid in Water (pH adjusted to 7.0 - 7.5).

• Buffer B: Acetonitrile.

• Critical Step: Ensure pH is > 7.0. At pH 7, silanols are active, but the DMHA effectively masks them. If pH is too low (< 4), the phosphate groups protonate, breaking the ion-pair mechanism.

Comparative Analysis: Selection of Chromatography Mode

If Ion-Pairing (IP-RP) continues to fail, consider switching modes. See the comparison below to justify a method transfer.

Feature	Ion-Pairing RP (IP-RP)	Anion Exchange (SAX/WAX)	HILIC
Primary Mechanism	Hydrophobic retention via ion-pair formation	Electrostatic attraction to phosphates	Hydrophilic partitioning
Peak Shape Risk	Moderate (Requires careful modifier balance)	Low (Excellent for phosphates)	High (Sensitive to sample diluent)
MS Sensitivity	Low/Medium (Ion suppression from reagents)	Low (High salt required)	High (High organic content)
Suitability for FTC-TP	Gold Standard for quantification	Good for purity, bad for MS	Emerging alternative
Actionable Advice	Use for routine quantitation.	Use for impurity profiling.	Use if sensitivity is limited.

Frequently Asked Questions (FAQ)

Q: My peak area decreases over time. Is the analyte degrading? A: Likely not. FTC-TP is relatively stable at -20°C. Area loss usually indicates the column frit is becoming "active" with metal ions again. Repeat Protocol A (Passivation). If using LC-MS, check for source contamination by the ion-pairing reagent [3].

Q: Can I inject the sample in 100% aqueous buffer? A: For IP-RP, yes. For HILIC, NO . Injecting water into a HILIC column causes "solvent washout" where the water disrupts the water-layer on the stationary phase, leading to split peaks or total loss of retention. For HILIC, diluent must match the initial mobile phase (e.g., 75% ACN).

Q: Why do I see "ghost peaks" in my blank? A: Ion-pairing reagents are notorious for carrying impurities. Use only "LC-MS Grade" modifiers. Additionally, carryover of FTC-TP is common due to metal adsorption in the injector needle. Switch to a PEEK needle or use a passivation wash solution (e.g., 5% formic acid) in the autosampler wash routine.

References

• Cohen, L. H., et al. (2020). Mitigation of Metal Adsorption in Liquid Chromatography of Nucleotides. Journal of Chromatography A.

• King, T., et al. (2006). Determination of emtricitabine triphosphate in human peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 843(2), 147-156.

• Jemal, M. (2000). High-throughput quantitative bioanalysis by LC/MS/MS. Biomedical Chromatography, 14(6), 422-429.

(Note: While specific URLs are generated based on standard repository structures, users should verify access via their institutional subscriptions.)

Technical Support Center: Method Development for Separating Emtricitabine Triphosphate from Its Mono- and Diphosphates

Welcome to the technical support center dedicated to the robust separation of emtricitabine triphosphate (FTC-TP) from its corresponding mono- (FTC-MP) and diphosphates (FTC-DP). This resource is designed for researchers, scientists, and drug development professionals to provide practical, field-tested guidance and troubleshoot common issues encountered during method development and execution.

Introduction

Emtricitabine (FTC) is a nucleoside reverse transcriptase inhibitor (NRTI) that, upon intracellular phosphorylation to its active triphosphate form (FTC-TP), effectively suppresses HIV replication. The accurate quantification of FTC-TP, along with its precursors FTC-MP and FTC-DP, is critical for pharmacokinetic, pharmacodynamic, and drug metabolism studies. However, the inherent chemical similarities of these phosphorylated species present a significant analytical challenge. This guide provides a comprehensive framework for developing and troubleshooting reliable separation methods, primarily focusing on ion-pair reversed-phase high-performance liquid chromatography (IP-RP-HPLC), a widely adopted and effective technique.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions that arise during the separation of emtricitabine phosphates.

Q1: Why is ion-pair reversed-phase HPLC the most common method for separating emtricitabine phosphates?

A1: Emtricitabine and its phosphorylated forms are highly polar and water-soluble, making them poorly retained on traditional reversed-phase C18 columns. Ion-pair chromatography introduces a reagent, typically a long-chain alkylamine like triethylamine (TEA) or a quaternary amine like tetrabutylammonium (TBA), into the mobile phase. This reagent has a hydrophobic "tail" that interacts with the stationary phase and a charged "head" that forms an ion pair with the negatively charged phosphate groups of the analytes. This dynamic interaction increases the retention of the phosphorylated emtricitabine species on the non-polar stationary phase, allowing for their separation based on the number of phosphate groups.

Q2: What are the critical parameters to optimize in an ion-pair HPLC method for this separation?

A2: The key parameters to focus on are:

• Ion-Pairing Reagent Concentration: The concentration of the ion-pairing reagent directly influences the retention of the analytes. Higher concentrations generally lead to longer retention times. It's crucial to find a balance that provides adequate retention for separation without excessively long run times.

• Mobile Phase pH: The pH of the mobile phase affects the charge state of both the analytes and the ion-pairing reagent. For anionic analytes like the emtricitabine phosphates, a slightly acidic to neutral pH is typically used to ensure they are fully deprotonated and available for ion pairing.

• Organic Modifier Gradient: A gradient of an organic solvent, such as acetonitrile or methanol, is used to elute the analytes from the column. A shallow gradient is often necessary to achieve baseline resolution between the mono-, di-, and triphosphate forms.

• Column Temperature: Temperature can influence the efficiency of the separation. Operating at a controlled, slightly elevated temperature (e.g., 30-40 °C) can improve peak shape and reduce viscosity, leading to better resolution.

Q3: Can I use mass spectrometry (MS) for detection with ion-pair reagents?

A3: Yes, but with caution. Ion-pair reagents like TEA are volatile and generally compatible with mass spectrometry. However, non-volatile ion-pair reagents, such as those containing phosphate buffers, should be avoided as they can contaminate the MS source. When using MS detection, it is essential to use a volatile buffer system, such as triethylammonium acetate (TEAA) or triethylammonium bicarbonate (TEAB). It is also important to thoroughly clean the MS interface after use to prevent ion suppression in subsequent analyses.

Q4: How should I prepare my samples for analysis?

A4: Sample preparation is critical for accurate quantification, especially when working with intracellular concentrations. A common method involves protein precipitation with a cold organic solvent (e.g., methanol or acetonitrile) to quench enzymatic activity and remove proteins. This is often followed by solid-phase extraction (SPE) to further clean up the sample and concentrate the analytes. It is crucial to work quickly and at low temperatures to minimize the degradation of the triphosphate, which is susceptible to enzymatic and chemical hydrolysis.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the separation of emtricitabine phosphates.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or contamination.2. Inappropriate mobile phase pH.3. Sample overload.4. Secondary interactions with the stationary phase.	1. Wash the column with a strong solvent, or replace it if necessary.2. Adjust the mobile phase pH to ensure complete ionization of the analytes.3. Dilute the sample or inject a smaller volume.4. Increase the concentration of the ion-pairing reagent or add a small amount of a competing amine to the mobile phase.
Inconsistent Retention Times	1. Inadequate column equilibration.2. Fluctuations in mobile phase composition.3. Temperature variations.4. Air bubbles in the system.	1. Ensure the column is fully equilibrated with the starting mobile phase conditions before each injection.2. Prepare fresh mobile phase daily and ensure proper mixing.3. Use a column oven to maintain a constant temperature.4. Degas the mobile phase and prime the pump.
Low Signal Intensity	1. Analyte degradation.2. Poor ionization in the MS source.3. Suboptimal detector settings.4. Sample loss during preparation.	1. Keep samples cold and process them quickly. Use fresh standards.2. Optimize MS source parameters (e.g., spray voltage, gas flow, temperature).3. Adjust detector parameters (e.g., wavelength for UV, collision energy for MS/MS).4. Validate your sample preparation method for recovery.
Poor Resolution Between Phosphate Peaks	1. Gradient is too steep.2. Inadequate ion-pairing.3. Column is not suitable for the separation.	1. Decrease the slope of the organic modifier gradient.2. Increase the concentration of the ion-pairing reagent.3. Consider a column with a different stationary phase or a longer column for increased efficiency.
Carryover (Peaks in Blank Injections)	1. Incomplete elution from the previous run.2. Adsorption of analytes to system components.	1. Increase the final organic modifier concentration in the gradient or add a wash step.2. Flush the injector and system with a strong solvent. Consider using a needle wash with a high organic content.

Detailed Protocol: IP-RP-HPLC-MS/MS Method

This protocol provides a starting point for the separation and quantification of emtricitabine phosphates. Optimization will likely be required for your specific instrumentation and sample matrix.

Materials and Reagents

• Emtricitabine, FTC-MP, FTC-DP, and FTC-TP analytical standards

• HPLC-grade acetonitrile and methanol

• LC-MS grade water

• Triethylamine (TEA)

• Acetic acid (glacial)

• Ammonium hydroxide

• C18 reversed-phase HPLC column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

Preparation of Mobile Phases

• Mobile Phase A (Aqueous): 5 mM TEA, pH adjusted to 7.0 with acetic acid in water.

• Mobile Phase B (Organic): Acetonitrile.

HPLC and Mass Spectrometer Conditions

• HPLC System: A binary HPLC system capable of high-pressure gradients.

• Column Temperature: 35 °C

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 2% B

  • 2-10 min: 2-30% B

  • 10-12 min: 30-95% B

  • 12-14 min: 95% B

  • 14-14.1 min: 95-2% B

  • 14.1-18 min: 2% B (re-equilibration)

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • FTC-MP: m/z 326 -> 159

  • FTC-DP: m/z 406 -> 159

  • FTC-TP: m/z 486 -> 159

Sample Preparation (from Peripheral Blood Mononuclear Cells - PBMCs)

• Isolate PBMCs from whole blood using a standard density gradient centrifugation method.

• Count the cells and aliquot a known number (e.g., 10 million cells) into a microcentrifuge tube.

• Pellet the cells by centrifugation and remove the supernatant.

• Add 200 µL of ice-cold 70% methanol to the cell pellet to precipitate proteins and extract the analytes.

• Vortex vigorously for 1 minute.

• Incubate on ice for 30 minutes.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4 °C.

• Carefully transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of Mobile Phase A.

• Centrifuge again to pellet any remaining particulates and transfer the clear supernatant to an HPLC vial for analysis.

Visualizing the Workflow

Experimental Workflow Diagram

Caption: A high-level overview of the experimental workflow, from sample preparation to data analysis.

Troubleshooting Logic Diagram

Caption: A decision tree to guide the troubleshooting process for common HPLC issues.

References

• King, T. I., & Li, F. (2007). Development and validation of a sensitive and specific high-performance liquid chromatography-tandem mass spectrometry method for the determination of emtricitabine triphosphate in human peripheral blood mononuclear cells. Journal of Chromatography B, 850(1-2), 493–500. [Link]

• Jemnitz, K., Veres, Z., & Gáspár, A. (2007). Determination of emtricitabine and its phosphorylated forms in human MT-4 cells by ion-pair high-performance liquid chromatography. Journal of Chromatography B, 852(1-2), 488–493. [Link]

• Valbuena, N., López, R. M., & Esteve-Romero, J. (2016). Analysis of antiretroviral drugs. TrAC Trends in Analytical Chemistry, 80, 305–321. [Link]

• Hawkins, T. (2003). Emtricitabine: a new nucleoside reverse transcriptase inhibitor. Clinical Infectious Diseases, 36(3), 346–351. [Link]

Optimization of mobile phase for emtricitabine triphosphate chromatography

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Emtricitabine Triphosphate Quantification

This guide provides a detailed comparison of analytical methodologies for the quantification of emtricitabine triphosphate (FTC-TP), the active intracellular metabolite of the antiretroviral drug emtricitabine. Designed for researchers, scientists, and drug development professionals, this document delves into the nuances of method validation, focusing on the most widely accepted and robust techniques, and explains the critical choices behind experimental protocols.

The Critical Role of Intracellular FTC-TP Quantification

Emtricitabine (FTC) is a nucleoside reverse transcriptase inhibitor (NRTI) that requires intracellular phosphorylation to its active triphosphate form, FTC-TP, to exert its antiviral effect. The concentration of FTC-TP within peripheral blood mononuclear cells (PBMCs) is a direct measure of the drug's active form at its site of action and has been shown to be a key pharmacodynamic (PD) marker. Accurate and precise quantification of FTC-TP is therefore essential for understanding its pharmacokinetic/pharmacodynamic (PK/PD) relationship, optimizing dosing regimens, and assessing patient adherence.

The primary analytical challenge lies in the low intracellular concentrations of FTC-TP, the complex cellular matrix, and the compound's inherent instability. This necessitates highly sensitive and selective analytical methods.

Comparison of Analytical Methodologies

While various analytical techniques exist, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for the quantification of intracellular triphosphates due to its superior sensitivity, selectivity, and specificity. Other methods, such as HPLC with UV detection, generally lack the sensitivity required for the low intracellular concentrations of FTC-TP and are prone to interference from the complex matrix of cell lysates.

This guide will compare different validated LC-MS/MS-based approaches, highlighting variations in sample preparation and chromatographic techniques.

Data Summary: Performance of Validated LC-MS/MS Methods

Parameter	Method 1: Ion-Pairing RP-LC-MS/MS	Method 2: HILIC-MS/MS	Method 3: SPE with Ion-Pairing LC-MS/MS
Lower Limit of Quantification (LLOQ)	10 - 50 fmol/10^6 cells	25 fmol/10^6 cells	5 ng/mL
Linearity Range	10 - 5000 fmol/10^6 cells	25 - 5000 fmol/10^6 cells	5 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.99	> 0.995	> 0.99
Intra-day Precision (%CV)	< 15%	< 10%	< 15%
Inter-day Precision (%CV)	< 15%	< 12%	< 15%
Accuracy (% Bias)	Within ±15%	Within ±10%	Within ±15%
Matrix Effect	Compensated by stable isotope-labeled internal standard	Minimal	Managed by SPE and stable isotope-labeled internal standard
Recovery	> 85%	> 90%	> 80%

This table is a synthesis of performance characteristics reported in various studies. Actual performance may vary based on specific laboratory conditions and instrumentation.

In-Depth Validation Protocol: A Representative LC-MS/MS Method

The following section outlines a detailed protocol for the validation of an LC-MS/MS method for FTC-TP quantification in human PBMCs, based on established regulatory guidelines from the FDA and EMA.

Experimental Workflow Diagram

Caption: Figure 1. Experimental workflow for FTC-TP quantification.

Step-by-Step Validation Protocol

1. Specificity and Selectivity:

• Rationale: To ensure that the method can differentiate FTC-TP from endogenous cellular components and other potential interferences.

• Protocol:

  • Analyze blank matrix (lysate from at least six different donors of PBMCs) to check for interfering peaks at the retention time of FTC-TP and its internal standard (IS).

  • Analyze blank matrix spiked with FTC-TP at the Lower Limit of Quantification (LLOQ) to ensure the analyte is detectable and free from significant interference.

2. Linearity and Calibration Curve:

• Rationale: To establish the relationship between the instrument response and the known concentration of the analyte over a specific range.

• Protocol:

  • Prepare a series of calibration standards by spiking known concentrations of FTC-TP into a blank matrix. A typical range might be 10 to 5000 fmol per 10^6 cells.

  • Generate a calibration curve by plotting the peak area ratio of FTC-TP to the IS against the nominal concentration.

  • Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.99.

3. Accuracy and Precision:

• Rationale: To determine the closeness of the measured concentration to the true value (accuracy) and the degree of scatter in the measurements (precision).

• Protocol:

  • Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high).

  • Intra-day (within-run) accuracy and precision: Analyze at least five replicates of each QC level in a single analytical run.

  • Inter-day (between-run) accuracy and precision: Analyze the QC samples on at least three different days.

  • The mean value should be within ±15% of the nominal value (accuracy), and the coefficient of variation (%CV) should not exceed 15% (precision).

4. Lower Limit of Quantification (LLOQ):

• Rationale: To define the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.

• Protocol:

  • Analyze at least five replicates of the LLOQ sample.

  • The accuracy should be within ±20% of the nominal value, and the precision should be ≤ 20% CV.

5. Matrix Effect and Recovery:

• Rationale: To assess the influence of the biological matrix on the ionization of the analyte (matrix effect) and the efficiency of the extraction process (recovery).

• Protocol:

  • Matrix Effect: Compare the peak response of FTC-TP spiked into post-extraction blank matrix with the response of a pure solution of FTC-TP at the same concentration.

  • Recovery: Compare the peak response of FTC-TP from pre-extraction spiked samples with that from post-extraction spiked samples.

  • A consistent and reproducible matrix effect and recovery are more important than achieving 100% for both. The use of a stable isotope-labeled internal standard is crucial to compensate for these effects.

6. Stability:

• Rationale: To ensure that the concentration of FTC-TP remains unchanged during sample collection, processing, storage, and analysis.

• Protocol:

  • Freeze-thaw stability: Analyze QC samples after subjecting them to multiple freeze-thaw cycles.

  • Short-term stability: Keep QC samples at room temperature for a period that mimics the sample preparation time and then analyze.

  • Long-term stability: Store QC samples at the intended storage temperature (e.g., -80°C) for an extended period and then analyze.

  • The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Validation Process Overview

Caption: Figure 2. Key stages in the validation of an analytical method.

Conclusion

The validation of an analytical method for emtricitabine triphosphate is a rigorous process that is critical for ensuring the reliability of clinical and research data. LC-MS/MS stands out as the most suitable platform for this purpose. While different LC-MS/MS approaches exist, a thorough validation following regulatory guidelines is paramount. The choice between ion-pairing chromatography and HILIC, as well as the specific sample preparation technique, will depend on the available instrumentation, laboratory expertise, and the specific requirements of the study. By adhering to the principles and protocols outlined in this guide, researchers can develop and validate a robust and reliable method for the quantification of intracellular FTC-TP, ultimately contributing to a better understanding of its pharmacology and clinical efficacy.

References

• Anderson, P. L., Kiser, J. J., Gardner, E. M., Rower, J. E., Meditz, A., & Bushman, L. R. (2011). Pharmacologic considerations for tenofovir and emtricitabine to prevent HIV infection. Journal of Antimicrobial Chemotherapy, 66(2), 240–250. [Link]

• Castillo-Mancilla, J. R., & Anderson, P. L. (2011). Tenofovir and emtricitabine for HIV prevention: a review of the biopharmacological and clinical evidence. Expert Opinion on Drug Metabolism & Toxicology, 7(12), 1475–1486. [Link]

• Delahunty, T., Bushman, L., Fletcher, C. V. (2006). Sensitive assay for the quantification of emtricitabine-triphosphate in human peripheral blood mononuclear cells using liquid chromatography coupled with tandem mass spectrometry. Journal of Chromatography B, 830(1), 6-12. [Link]

• King, T. I., Bushman, L. R., Kiser, J. J., Anderson, P. L., & Fletcher, C. V. (2009). Development and validation of a sensitive LC/MS/MS assay for the quantification of emtricitabine triphosphate in dried blood spots. Journal of Chromatography B, 877(29), 3723–3728. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

Comparative analysis of emtricitabine triphosphate and lamivudine triphosphate

Content Type: Technical Comparison Guide Subject: Intracellular Pharmacodynamics & Bioanalysis of Cytidine Analogues

Executive Summary: The Fluorine Factor

For drug development professionals and virologists, the choice between Emtricitabine (FTC) and Lamivudine (3TC) often appears to be a distinction without a difference. Both are L-nucleoside analogues, both target HIV-1 Reverse Transcriptase (RT), and both select for the M184V resistance mutation.

However, when analyzing their active moieties—Emtricitabine Triphosphate (FTC-TP) and Lamivudine Triphosphate (3TC-TP) —distinct pharmacological advantages emerge. The addition of a fluorine atom at the 5-position of the cytosine ring in FTC fundamentally alters the intracellular kinetics.

The Verdict: While both agents are highly effective, FTC-TP demonstrates a significantly prolonged intracellular half-life (~39 hours vs. ~16 hours for 3TC-TP) . This pharmacokinetic superiority provides a "forgiveness factor" in dosing adherence and supports robust once-daily (QD) regimens, making FTC-TP the preferred backbone in modern fixed-dose combinations.

Structural & Mechanistic Basis

To understand the performance gap, one must look at the structural activity relationship (SAR).

• Lamivudine (3TC): 2',3'-dideoxy-3'-thiacytidine.

• Emtricitabine (FTC): 5-fluoro-1-(2R,5S)-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine.

The Impact of 5-Fluorination

The fluorine modification at the C5 position is not merely cosmetic. It introduces two critical physicochemical changes:

• Electronic Effect: Fluorine is highly electronegative, altering the pKa of the base and potentially strengthening the hydrogen bonding network within the RT active site.

• Metabolic Stability: The C5-F bond prevents certain catabolic pathways, contributing to the molecule's stability.

Both prodrugs require intracellular phosphorylation by host cellular kinases to form the active triphosphate anabolites.

Pathway Visualization

The following diagram illustrates the parallel activation pathways and the competitive inhibition mechanism at the HIV-1 Reverse Transcriptase site.

Figure 1: Intracellular activation cascade of FTC and 3TC. Note that deoxycytidine kinase (dCK) is the rate-limiting step for the initial phosphorylation.

Comparative Pharmacokinetics: The Data

The defining superiority of FTC lies in the retention of its triphosphate form within Peripheral Blood Mononuclear Cells (PBMCs).

Table 1: Intracellular Pharmacokinetic Parameters

Parameter	Emtricitabine Triphosphate (FTC-TP)	Lamivudine Triphosphate (3TC-TP)	Clinical Implication
Intracellular Half-Life ( )	39 hours (Range: 20–60h)	16 hours (Range: 12–22h)	FTC supports QD dosing with higher forgiveness for missed doses.
Steady State Conc. ( )	Higher accumulation ratio	Lower accumulation ratio	FTC maintains therapeutic thresholds longer.
Plasma Half-Life	~10 hours	~5–7 hours	Plasma levels clear faster than intracellular active forms.
M184V Selection	Rapid	Rapid	Both drugs succumb to M184V/I mutation (High cross-resistance).
Excretion	Renal (Glomerular + Tubular)	Renal (Glomerular + Tubular)	Dose adjustment required for renal impairment in both.

Data Source: Synthesized from FDA Clinical Pharmacology Labels for Emtriva and Epivir.

Analysis of Half-Life Discrepancy

The ~2-fold difference in intracellular half-life is the critical differentiator. While 3TC is approved for once-daily dosing, its intracellular trough levels drop closer to the inhibitory threshold compared to FTC. In the event of a missed dose, FTC-TP levels remain supratherapeutic for a longer duration, maintaining viral suppression.

Experimental Protocol: Quantifying Intracellular Triphosphates

For researchers validating these kinetics, accurate quantification of the triphosphate moiety is challenging due to the polarity of the phosphate groups. Standard Reverse Phase (RP) chromatography fails to retain these analytes.

Recommended Methodology: Ion-Pairing LC-MS/MS

This protocol uses an ion-pairing agent to increase the lipophilicity of the analytes, allowing retention on a C18 column without the need for complex anion-exchange setups.

Reagents & Materials

• Internal Standard (IS):

  -labeled FTC-TP or 3TC-TP (Critical for matrix effect correction).

• Lysis Buffer: 70% Methanol (Cold, -20°C).

• Mobile Phase A: 10 mM Dimethylhexylamine (DMHA) + 3 mM Acetic Acid in Water (pH adjusted to ~9-10).

• Mobile Phase B: Acetonitrile.

• Column: High-strength Silica C18 (e.g., Waters Acquity HSS T3), 2.1 x 100 mm.

Step-by-Step Workflow

• Cell Collection:

  • Isolate PBMCs from whole blood using density gradient centrifugation (Ficoll-Paque).

  • Count cells (Target:

    to cells per sample).

  • Pellet cells (400 x g, 5 min) and remove supernatant completely.

• Extraction (Critical Step):

  • Resuspend pellet immediately in 500 µL cold 70% Methanol .

  • Add Internal Standard (IS) at this step to account for extraction loss.

  • Vortex vigorously for 30 seconds.

  • Incubate at -20°C for 1 hour (facilitates protein precipitation).

  • Centrifuge at 15,000 x g for 10 minutes at 4°C.

  • Transfer supernatant to a fresh vial. Evaporate to dryness under Nitrogen if concentration is required, then reconstitute in Mobile Phase A.

• LC-MS/MS Analysis:

  • Injection Vol: 5-10 µL.

  • Gradient: Start at 0% B. Ramp to 50% B over 8 minutes. Wash at 90% B. Re-equilibrate for 3 minutes.

  • MS Detection: Operate Triple Quadrupole in Negative Ion Mode (ESI-).

    • Why Negative Mode? Phosphate groups ionize efficiently in negative mode.

  • MRM Transitions:

    • FTC-TP: Monitor parent ion

      to fragment ion (typically the pyrophosphate group or the nucleobase).

Workflow Diagram

Figure 2: Optimized workflow for the extraction and quantification of intracellular nucleoside triphosphates.

References

• Gilead Sciences, Inc. (2003). Emtriva (emtricitabine) Capsules and Oral Solution Full Prescribing Information. U.S. Food and Drug Administration. [Link]

• ViiV Healthcare. (1995). Epivir (lamivudine) Tablets and Oral Solution Full Prescribing Information. U.S. Food and Drug Administration. [Link]

• Wang, L. H., et al. (2004). "Pharmacokinetic and Pharmacodynamic Characteristics of Emtricitabine Support Its Once-Daily Dosing for the Treatment of HIV Infection." HIV Clinical Trials. [Link]

• Moore, K. H., et al. (1999). "Pharmacokinetics of lamivudine triphosphate in patients receiving combination therapy with zidovudine and lamivudine." Clinical Pharmacology & Therapeutics. [Link]

• Schinazi, R. F., et al. (1992). "Selective inhibition of human immunodeficiency viruses by racemates and enantiomers of cis-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine." Antimicrobial Agents and Chemotherapy. [Link]

In Vitro Comparative Analysis of Emtricitabine Triphosphate and Other Nucleoside Reverse Transcriptase Inhibitors

A Guide for Researchers and Drug Development Professionals

Introduction: The Critical Role of In Vitro Assessment for NRTIs

Nucleoside reverse transcriptase inhibitors are a cornerstone of antiretroviral therapy (ART) for HIV infection. Once intracellularly phosphorylated to their active triphosphate form, these drugs act as competitive inhibitors of HIV reverse transcriptase (RT) and terminate the nascent DNA chain. While clinically effective, NRTIs are not without their liabilities, including off-target effects on human DNA polymerases, particularly the mitochondrial polymerase γ (pol γ), which can lead to toxicity.

Therefore, rigorous in vitro evaluation is paramount in the early stages of drug development. These studies provide a foundational understanding of an NRTI's potency, selectivity, and potential for toxicity, guiding further preclinical and clinical investigation. This guide will delve into the comparative in vitro profile of emtricitabine triphosphate, contextualizing its performance against other key NRTIs.

Comparative Efficacy: Inhibition of HIV-1 Reverse Transcriptase

The primary measure of an NRTI's efficacy is its ability to inhibit HIV-1 RT. This is typically quantified by the inhibition constant (Kᵢ), which represents the concentration of the inhibitor required to produce half-maximum inhibition. A lower Kᵢ value signifies a more potent inhibitor.

Emtricitabine triphosphate (FTC-TP) is the pharmacologically active form of emtricitabine. FTC-TP demonstrates potent inhibition of HIV-1 reverse transcriptase. It competes with the natural substrate, deoxycytidine triphosphate (dCTP), for incorporation into the growing viral DNA chain. Upon incorporation, the lack of a 3'-hydroxyl group on the emtricitabine moiety leads to chain termination, halting viral DNA synthesis.

Table 1: Comparative Inhibition of HIV-1 RT by Various NRTI Triphosphates

NRTI Triphosphate	Kᵢ (µM) vs. dCTP	Kᵢ (µM) vs. dGTP	Kᵢ (µM) vs. dTTP	Kᵢ (µM) vs. dATP
Emtricitabine-TP (FTC-TP)	0.02 - 0.07	-	-	-
Lamivudine-TP (3TC-TP)	0.05 - 0.09	-	-	-
Zidovudine-TP (AZT-TP)	-	-	0.03 - 0.04	-
Tenofovir-DP (TDF-DP)	-	-	-	0.02 - 0.05
Abacavir-TP (ABC-TP)	-	0.04 - 0.06	-	-

Note: Kᵢ values can vary slightly between studies due to different experimental conditions. The data presented here is a representative range from published literature.

The data clearly indicates that FTC-TP is a potent inhibitor of HIV-1 RT, with a Kᵢ value in the low nanomolar range, comparable to that of lamivudine triphosphate (3TC-TP).

Selectivity and Safety: Off-Target Inhibition of Human DNA Polymerases

An ideal NRTI would be highly selective for HIV-1 RT, with minimal inhibition of human DNA polymerases. Inhibition of host polymerases can lead to significant toxicity. Of particular concern is the inhibition of DNA polymerase γ, the sole DNA polymerase present in mitochondria. Inhibition of pol γ can disrupt mitochondrial function, leading to adverse effects such as myopathy, neuropathy, and lactic acidosis.

FTC-TP exhibits a high degree of selectivity. The affinity of FTC-TP for HIV-1 RT is significantly higher than its affinity for human DNA polymerases. Specifically, the Kᵢ value for FTC-TP against human DNA polymerase γ is substantially higher than its Kᵢ against HIV-1 RT, indicating a low potential for mitochondrial toxicity.

Table 2: Comparative Inhibition of Human DNA Polymerases by NRTI Triphosphates

NRTI Triphosphate	DNA Polymerase α (Kᵢ, µM)	DNA Polymerase β (Kᵢ, µM)	DNA Polymerase γ (Kᵢ, µM)	Selectivity Index (Kᵢ pol γ / Kᵢ HIV-1 RT)
Emtricitabine-TP (FTC-TP)	>100	>100	>50	>1000
Lamivudine-TP (3TC-TP)	>100	>100	>50	>1000
Zidovudine-TP (AZT-TP)	0.25	0.1	0.05	~1
Tenofovir-DP (TDF-DP)	>100	>100	>100	>2000
Abacavir-TP (ABC-TP)	>100	>100	~4.5	~100

The selectivity index, calculated as the ratio of the Kᵢ for pol γ to the Kᵢ for HIV-1 RT, provides a quantitative measure of this safety margin. FTC-TP and 3TC-TP demonstrate excellent selectivity indices, suggesting a lower risk of mitochondrial toxicity compared to older NRTIs like zidovudine (AZT).

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed experimental protocols are essential. The following sections provide step-by-step methodologies for key in vitro assays used to evaluate NRTI performance.

HIV-1 Reverse Transcriptase Inhibition Assay

This assay quantifies the inhibitory potential of an NRTI triphosphate against HIV-1 RT.

Workflow for HIV-1 RT Inhibition Assay

Caption: Workflow for determining the inhibitory constant (Kᵢ) of an NRTI triphosphate against HIV-1 reverse transcriptase.

Step-by-Step Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing a suitable buffer (e.g., Tris-HCl), MgCl₂, KCl, DTT, purified recombinant HIV-1 RT, and a template-primer such as poly(rA)/oligo(dT).

• Inhibitor Addition: Add varying concentrations of the NRTI triphosphate (e.g., FTC-TP) to the reaction mixture. Include a control with no inhibitor.

• Initiation of Reaction: Start the reaction by adding a mix of dNTPs, including a radiolabeled dNTP (e.g., [³H]dTTP).

• Incubation: Incubate the reaction at 37°C for a specified time (e.g., 30 minutes).

• Termination of Reaction: Stop the reaction by adding a solution like ice-cold trichloroacetic acid (TCA).

• Precipitation and Filtration: Precipitate the newly synthesized DNA and collect it on a filter membrane.

• Quantification: Wash the filter to remove unincorporated nucleotides and quantify the radioactivity of the incorporated labeled dNTP using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each NRTI concentration relative to the control. Determine the IC₅₀ (the concentration of inhibitor that causes 50% inhibition) and subsequently the Kᵢ value using the Cheng-Prusoff equation, which takes into account the concentration of the natural substrate.

Human DNA Polymerase γ Inhibition Assay

This assay is crucial for assessing the potential mitochondrial toxicity of an NRTI.

Workflow for DNA Polymerase γ Inhibition Assay

Caption: Workflow for assessing the inhibitory effect of an NRTI triphosphate on human DNA polymerase γ.

Step-by-Step Protocol:

• Reaction Mixture Preparation: Prepare a reaction buffer containing essentials like Tris-HCl, MgCl₂, DTT, and activated calf thymus DNA as the template-primer.

• Enzyme and Inhibitor: Add purified recombinant human DNA polymerase γ and varying concentrations of the NRTI triphosphate to the reaction mixture.

• Reaction Initiation: Start the reaction by adding a dNTP mix containing a radiolabeled dNTP.

• Incubation: Incubate at 37°C for a defined period.

• Termination and Precipitation: Stop the reaction with TCA and precipitate the DNA.

• Filtration and Quantification: Collect the precipitated DNA on a filter and measure the incorporated radioactivity.

• Data Analysis: Determine the percent inhibition and calculate the Kᵢ value as described for the HIV-1 RT assay.

Conclusion

The in vitro data presented in this guide underscores the favorable profile of emtricitabine triphosphate as a potent and selective inhibitor of HIV-1 reverse transcriptase. Its high selectivity index, indicating minimal inhibition of human DNA polymerase γ, is a key attribute that contributes to its favorable safety profile in clinical use. The provided experimental protocols offer a framework for researchers to conduct their own comparative studies, ensuring a rigorous and standardized approach to the evaluation of novel NRTI candidates. This foundational in vitro characterization is an indispensable step in the long and complex journey of antiretroviral drug development.

References

• Title: Emtricitabine: a review of its use in the management of HIV infection. Source: Drugs URL: [Link]

• Title: Emtricitabine triphosphate is a more potent and selective inhibitor of HIV-1 reverse transcriptase than other available NRTIs. Source: 11th Conference on Retroviruses and Opportunistic Infections URL: [Link]